Cas no 343373-23-9 (2-Chloro-N-(5-iodo-2-pyridinyl)acetamide)

• Product Name: 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide
• CAS No: 343373-23-9
• MF: C₇H₆ClIN₂O
• MW: 296.492812633514
• MDL: MFCD01315229
• CID: 3047247
• PubChem ID: 2764167
• Update Time: 2025-06-08

2-Chloro-N-(5-iodo-2-pyridinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide
• CS-0320300
• DTXSID101275829
• 2-chloro-N-(5-iodopyridin-2-yl)acetamide
• MFCD01315229
• 6M-927
• SB55335
• 343373-23-9
• AKOS005070867

• MDL： MFCD01315229
• Inchi： 1S/C7H6ClIN2O/c8-3-7(12)11-6-2-1-5(9)4-10-6/h1-2,4H,3H2,(H,10,11,12)
• InChI Key： ZKTOQFJFYRFCIG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NC(CCl)=O

Computed Properties

• Exact Mass: 295.92134g/mol
• Monoisotopic Mass: 295.92134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 175-177°C

2-Chloro-N-(5-iodo-2-pyridinyl)acetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide

2-Chloro-N-(5-iodo-2-pyridinyl)acetamide (CAS No. 343373-23-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-N-(5-iodo-2-pyridinyl)acetamide (CAS No. 343373-23-9) is a versatile compound with significant potential in various fields, including medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloroacetamide moiety and an iodinated pyridine ring. These structural features contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The chemical formula of 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide is C₈H₆ClIN₂O, with a molecular weight of approximately 274.50 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired.

In the realm of medicinal chemistry, 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, particularly its anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide has also shown promising anticancer activity. A research team from the University of California, San Francisco, demonstrated that this compound selectively inhibited the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The unique structural features of 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide also make it an attractive candidate for radiolabeling studies. The presence of the iodine atom allows for easy radiolabeling with radioisotopes such as ¹²³I or ¹³¹I, which can be used for imaging and therapeutic applications. A study published in the Nuclear Medicine and Biology in 2019 reported that radiolabeled derivatives of this compound showed high uptake in tumor tissues, making them potential candidates for targeted radionuclide therapy.

In addition to its biological activities, the synthetic accessibility of 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a multi-step process involving the reaction of 5-bromo-2-chloropyridine with acetyl chloride followed by nucleophilic substitution with ammonia. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety profile of 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-Chloro-N-(5-iodo-2-pyridinyl)acetamide (CAS No. 343373-23-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and anticancer properties, making it a valuable lead compound for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.